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Compound of Interest

Compound Name: 3-Heptenal

Cat. No.: B13603884

In-Depth Technical Guide to the Physical
Properties of 3-Heptenal

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of 3-
Heptenal, with a focus on its boiling point and solubility. This document synthesizes available
data, outlines general experimental protocols for the determination of these properties, and
presents visual workflows and related biological pathways.

Physical and Chemical Properties of 3-Heptenal

3-Heptenal (CsH120) is an unsaturated aldehyde. The physical properties can vary slightly
between its geometric isomers, primarily the (E)- and (2)- isomers. The data presented below is
largely estimated from computational models, as detailed experimental determinations are not
widely available in the literature.

Quantitative Data Summary

The following table summarizes the key physical properties of 3-Heptenal and its (Z)-isomer.
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3-Heptenal (Isomer

(Z2)-3-Heptenal

Property . Data Source(s)
Mixture, est.) (est.)

Molecular Formula C7H120 C7H120 [1112]1[3]

Molecular Weight 112.17 g/mol 112.17 g/mol [1][2]
Colorless to pale Colorless to pale

Appearance o o [41[5][6]1[7]
yellow liquid yellow liquid

- _ 151.0 - 152.0 °C (at 161.0 - 162.0 °C (at

Boiling Point [4][51[6][7]
760 mmHg) 760 mmHgQ)

Melting Point Not Available -44.0t0 -43.0 °C [51[7]

Water Solubility

1810 mg/L (at 25 °C)

1810 mg/L (at 25 °C)

[4105116]1[7]

Solubility in Organic

Solvents

Soluble in alcohol

Soluble in alcohol

(4105116171

Vapor Pressure

3.622 mmHg (at 25
OC)

3.830 mmHg (at 25
OC)

(4105116171

logP (o/w)

2.257

2.070

(4105116171

Experimental Protocols for Property Determination

While specific experimental protocols for 3-Heptenal are not detailed in the reviewed literature,

standard organic chemistry methodologies are applicable for the determination of its physical

properties.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. Two common methods for its determination are the distillation method and the Thiele

tube method.

2.1.1 Distillation Method

This method is suitable when a relatively larger volume of the sample (typically >5 mL) is

available and purification is also desired.

© 2025 BenchChem. All rights reserved.

2/8

Tech Support


https://glaserr.missouri.edu/vitpub/teaching/212w00p/expt_7.pdf
https://flavscents.com/library/material/231348e7269/a
https://pubchem.ncbi.nlm.nih.gov/compound/2-Heptenal
https://glaserr.missouri.edu/vitpub/teaching/212w00p/expt_7.pdf
https://flavscents.com/library/material/231348e7269/a
https://taylorandfrancis.com/knowledge/Engineering_and_technology/Chemical_engineering/Heptanal/
http://www.perflavory.com/docs/doc1127731.html
https://www.epa.gov/sites/default/files/2019-11/documents/to-5.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3-Heptanol
https://taylorandfrancis.com/knowledge/Engineering_and_technology/Chemical_engineering/Heptanal/
http://www.perflavory.com/docs/doc1127731.html
https://www.epa.gov/sites/default/files/2019-11/documents/to-5.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3-Heptanol
http://www.perflavory.com/docs/doc1127731.html
https://pubchem.ncbi.nlm.nih.gov/compound/3-Heptanol
https://taylorandfrancis.com/knowledge/Engineering_and_technology/Chemical_engineering/Heptanal/
http://www.perflavory.com/docs/doc1127731.html
https://www.epa.gov/sites/default/files/2019-11/documents/to-5.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3-Heptanol
https://taylorandfrancis.com/knowledge/Engineering_and_technology/Chemical_engineering/Heptanal/
http://www.perflavory.com/docs/doc1127731.html
https://www.epa.gov/sites/default/files/2019-11/documents/to-5.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3-Heptanol
https://taylorandfrancis.com/knowledge/Engineering_and_technology/Chemical_engineering/Heptanal/
http://www.perflavory.com/docs/doc1127731.html
https://www.epa.gov/sites/default/files/2019-11/documents/to-5.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3-Heptanol
https://taylorandfrancis.com/knowledge/Engineering_and_technology/Chemical_engineering/Heptanal/
http://www.perflavory.com/docs/doc1127731.html
https://www.epa.gov/sites/default/files/2019-11/documents/to-5.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3-Heptanol
https://www.benchchem.com/product/b13603884?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13603884?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Apparatus: A simple distillation apparatus consisting of a distilling flask, a condenser, a
receiving flask, a thermometer, and a heat source.

e Procedure:

o Place a measured volume of 3-Heptenal into the distilling flask along with a few boiling
chips or a magnetic stir bar to ensure smooth boiling.

o Assemble the distillation apparatus, ensuring the thermometer bulb is positioned just
below the side arm of the distilling flask to accurately measure the temperature of the
vapor that is distilling.

o Begin heating the flask gently.

o Record the temperature when the liquid is boiling and a steady condensation and
distillation rate is observed. This stable temperature is the boiling point.

o Record the atmospheric pressure at the time of the experiment, as boiling point is
pressure-dependent.

2.1.2 Thiele Tube Method

This microscale method is advantageous when only a small amount of the substance is
available.

o Apparatus: A Thiele tube, a thermometer, a small test tube (e.g., a Durham tube), a capillary
tube (sealed at one end), a rubber band or wire for attachment, and a heat source (Bunsen
burner or oil bath).

e Procedure:
o Add a small amount (0.5-1 mL) of 3-Heptenal to the small test tube.
o Place the capillary tube, with its sealed end up, into the test tube containing the sample.

o Attach the test tube to the thermometer using a rubber band. The sample should be level
with the thermometer bulb.
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o Place the thermometer and attached tube into the Thiele tube, which is filled with a high-
boiling point oil (e.g., mineral oil).

o Gently heat the side arm of the Thiele tube. The shape of the tube allows for the
circulation of the heating oil, ensuring uniform temperature distribution.

o As the temperature rises, air trapped in the capillary tube will bubble out.

o Continue heating until a continuous and rapid stream of bubbles emerges from the
capillary tube.

o Remove the heat and allow the apparatus to cool slowly.

o The boiling point is the temperature at which the stream of bubbles stops and the liquid
just begins to be drawn into the capillary tube.

Solubility Determination

The solubility of 3-Heptenal in water can be determined by the shake-flask method, a standard
OECD guideline procedure.

o Apparatus: A flask with a stopper, a constant temperature water bath with a shaker, and an
analytical method for quantifying the concentration of 3-Heptenal (e.g., Gas
Chromatography-Mass Spectrometry, GC-MS).

e Procedure:

o

Add an excess amount of 3-Heptenal to a known volume of water in the flask.

[¢]

Place the flask in a constant temperature shaker bath (e.g., at 25 °C).

o

Shake the flask until equilibrium is reached (typically 24-48 hours). The excess
undissolved 3-Heptenal should be visible.

[¢]

After equilibration, stop the shaking and allow the mixture to stand to let the undissolved
aldehyde separate.
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o Carefully take an aliquot from the aqueous phase, ensuring no undissolved droplets are
included. Centrifugation may be necessary to separate the phases.

o Determine the concentration of 3-Heptenal in the aqueous aliquot using a pre-calibrated
analytical instrument like a GC-MS.

o The determined concentration represents the water solubility of 3-Heptenal at that

temperature.

Visualizations of Workflows and Pathways
Experimental Workflow for Boiling Point Determination

The following diagram illustrates the logical workflow for determining the boiling point of a liquid
sample using the Thiele tube method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [physical properties like boiling point and solubility of 3-
Heptenal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13603884#physical-properties-like-boiling-point-and-
solubility-of-3-heptenal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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